Cas no 742650-26-6 (2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]-)
![2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]- structure](https://ossimg.kuujia.com/scimg/743000/742650-26-6x500.png)
742650-26-6 structure
Product Name:2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]-
CAS No:742650-26-6
MF:C5H7NO4
MW:145.113381624222
CID:560422
PubChem ID:21861109
Update Time:2025-04-19
2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]-
- Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]- (9CI)
- 3-(methylcarbamoyl)oxirane-2-carboxylic acid
- 742650-26-6
- DTXSID40618941
-
- Inchi： 1S/C5H7NO4/c1-6-4(7)2-3(10-2)5(8)9/h2-3H,1H3,(H,6,7)(H,8,9)
- InChI Key： XRWBMKPICGOVLE-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)C1C(NC)=O
Computed Properties
- Exact Mass: 145.03750770g/mol
- Monoisotopic Mass: 145.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 78.9Ų
2-Oxiranecarboxylicacid, 3-[(methylamino)carbonyl]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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